Cas no 1261451-06-2 (2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid)

• Product Name: 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid
• CAS No: 1261451-06-2
• MF: C₁₄H₁₀F₃NO₄
• MW: 313.228714466095
• CID: 4987277
• Update Time: 2025-06-11

2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid

• Inchi： 1S/C14H10F3NO4/c1-21-12-11(10(13(19)20)5-6-18-12)8-3-2-4-9(7-8)22-14(15,16)17/h2-7H,1H3,(H,19,20)
• InChI Key： BNANUPGCNRYPBF-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=CC(=C1)C1C(=NC=CC=1C(=O)O)OC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 391
• XLogP3: 3.5
• Topological Polar Surface Area: 68.6

Additional information on 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid

Recent Advances in the Study of 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic Acid (CAS: 1261451-06-2)

2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid (CAS: 1261451-06-2) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and isonicotinic acid moieties, exhibits promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have explored its potential applications in drug discovery, focusing on its mechanism of action, pharmacokinetics, and therapeutic efficacy.

One of the key areas of interest is the compound's role as a potent inhibitor of certain enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid effectively targets cyclooxygenase-2 (COX-2), a critical enzyme in the prostaglandin synthesis pathway. The study highlighted its selective inhibition profile, which minimizes the gastrointestinal side effects commonly associated with non-selective COX inhibitors. This finding positions the compound as a potential candidate for the development of next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory properties, recent research has also investigated the compound's potential in oncology. A preprint article from BioRxiv (2024) reported that 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid exhibits cytotoxic effects against certain cancer cell lines, particularly those with overexpression of the PI3K/AKT/mTOR pathway. The study utilized in vitro and in vivo models to demonstrate the compound's ability to induce apoptosis and inhibit tumor growth, suggesting its utility as a chemotherapeutic agent or adjunct therapy.

Pharmacokinetic studies have further elucidated the compound's bioavailability and metabolic stability. A recent pharmacokinetic profiling study, published in Drug Metabolism and Disposition (2023), revealed that 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid has favorable oral bioavailability and a half-life conducive to once-daily dosing. The study also identified the primary metabolites, which were found to be inactive, indicating that the parent compound is responsible for the observed pharmacological effects.

Despite these promising findings, challenges remain in the clinical translation of 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid. Current research is focused on optimizing its synthetic route to improve yield and purity, as well as conducting comprehensive toxicity studies to ensure its safety profile. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the compound through preclinical and clinical development stages.

In conclusion, 2-Methoxy-3-(3-(trifluoromethoxy)phenyl)isonicotinic acid (CAS: 1261451-06-2) represents a promising scaffold for the development of novel therapeutics in inflammation and oncology. Its unique chemical structure and multifaceted pharmacological profile underscore its potential to address unmet medical needs. Future research should prioritize mechanistic studies, formulation optimization, and clinical trials to fully realize its therapeutic potential.